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Compound of Interest

Compound Name: Cerium(lll) sulfate octahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerimetry is a powerful analytical technique that utilizes the strong oxidizing properties of
Cerium(IV) ions for the quantitative analysis of various reducing agents.[1] The Ce#*/Ce3*
redox couple has a high standard electrode potential, making it suitable for the titration of a
wide range of analytes with sharp and distinct endpoints.[1][2] Solutions of ceric sulfate are
highly stable, even upon boiling, and can be used in the presence of high concentrations of
hydrochloric acid, offering advantages over other oxidizing titrants like potassium
permanganate.[3]

This document provides a detailed protocol for the preparation and standardization of a
Cerium(IV) sulfate titrant and its application in the redox titration of Iron(ll). While the active
titrant is the Cerium(1V) ion, this protocol outlines the preparation from a stable and
commercially available Cerium(IV) salt, which is the standard practice for ensuring analytical
accuracy.

Principle of Cerimetric Titration

Cerimetric titrations are based on oxidation-reduction reactions where the Cerium(IV) ion is
reduced to the colorless Cerium(lll) ion. The endpoint of the titration can be detected
potentiometrically or with the use of a suitable redox indicator.[4]
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The overall reaction for the titration of Iron(Il) with Cerium(lV) is:
Fe2t + Ce**t — Fe3t + Ce3*[5]

At the equivalence point, a sharp change in the electrode potential of the solution occurs, which
is signaled by the color change of a redox indicator.

Data Presentation

Table 1: Reagents and Materials

Reagent/Material Grade Purpose

Ceric Ammonium Sulfate,

Analytical Reagent Preparation of Titrant
Ce(S04)2-:2(NH4)2S04-2H20
Sulfuric Acid (H2S0a), ] o

Analytical Reagent Acidification
concentrated
Distilled/Deionized Water High Purity Solvent
Arsenic Trioxide (As203), ) o ]

. Analytical Reagent Standardization of Titrant

primary standard
Sodium Hydroxide (NaOH) Analytical Reagent Dissolution of As20s
Osmic Acid Solution (OsOa) Analytical Reagent Catalyst
Ferroin Sulfate Solution Indicator Grade Redox Indicator
Ferrous Ammonium Sulfate
Hexahydrate (Mohr's Salt), Analytical Reagent Analyte

Fe(NH4)2(S0a4)2:6H20

Table 2: Preparation of 0.1 M Ceric Ammonium Sulfate Solution
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Step Procedure
1 Weigh accurately approximately 65 g of ceric
ammonium sulfate.
In a fume hood, add the ceric ammonium sulfate
) to a mixture of 30 mL of concentrated sulfuric
acid and 500 mL of distilled water, with gentle
heating and stirring.
3 Allow the solution to cool to room temperature.
4 Filter the solution if it is turbid.
Quantitatively transfer the solution to a 1000 mL
5 volumetric flask and dilute to the mark with

distilled water. Mix thoroughly.

Table 3: Standardization of 0.1 M Ceric Ammonium Sulfate Solution with Arsenic Trioxide
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Step Procedure
Accurately weigh about 0.2 g of arsenic trioxide

1 (previously dried at 105°C for 1 hour) and
transfer it to a 500 mL conical flask.

) Add 25 mL of 8% w/v sodium hydroxide solution
and swirl to dissolve the arsenic trioxide.

3 Add 100 mL of distilled water and mix.

4 Carefully add 30 mL of dilute sulfuric acid.

. Add 0.15 mL of osmic acid solution and 0.1 mL
of ferroin sulfate solution.
Titrate with the prepared ceric ammonium

6 sulfate solution until the color changes from pink
to a very pale blue.

7 Record the volume of the titrant used.
Calculate the molarity of the ceric ammonium

8 sulfate solution. 1 mL of 0.1 M ceric ammonium

sulfate is equivalent to 0.004946 g of As20s.

Table 4: Titration of Iron(ll) with Standardized Ceric Ammonium Sulfate Solution
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Step Procedure

Accurately weigh a sample containing Iron(ll)

1
(e.g., about 0.8 g of ferrous ammonium sulfate).

) Dissolve the sample in a 250 mL conical flask
with 50 mL of distilled water.

3 Carefully add 20 mL of dilute sulfuric acid.[4]

4 Add 2-3 drops of ferroin indicator.[5]
Titrate with the standardized 0.1 M ceric

. ammonium sulfate solution until the color
changes sharply from red to a pale blue or
greenish-blue.[3][5]

6 Record the volume of the titrant used.

. Calculate the percentage purity or concentration

of Iron(ll) in the sample.

Experimental Protocols
Preparation of 0.1 M Ceric Ammonium Sulfate Solution

A 0.1 M solution of ceric ammonium sulfate is prepared by dissolving approximately 65 g of
Ce(S04)2:2(NH4)2S04-2H20 in a mixture of 30 mL of concentrated sulfuric acid and 500 mL of
distilled water. Gentle heating may be required to aid dissolution. After cooling, the solution is
filtered if necessary and then diluted to 1000 mL with distilled water in a volumetric flask.

Standardization of Ceric Ammonium Sulfate Solution

The prepared ceric ammonium sulfate solution is standardized against a primary standard,
such as arsenic trioxide (As20s3). A precisely weighed amount of dried arsenic trioxide is
dissolved in sodium hydroxide solution. The solution is then acidified with sulfuric acid, and a
catalytic amount of osmic acid is added along with ferroin indicator. The titration is carried out
with the ceric ammonium sulfate solution until the indicator color changes from pink to pale
blue.
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Determination of Iron(ll)

An accurately weighed sample containing Iron(ll) is dissolved in distilled water and acidified
with sulfuric acid.[4] A few drops of ferroin indicator are added to the solution.[5] The solution is
then titrated with the standardized ceric ammonium sulfate solution. The endpoint is reached
when the color of the solution changes from red to a pale blue or greenish-blue.[3][5]

Visualizations
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Titrant Preparation

Weigh Ceric Ammonium Sulfate

Standardization
Y
Dissolve in H2SO4 and H20 with heating Weigh Arsenic Trioxide
Y Y

Cool to Room Temperature

Dissolve in NaOH

Y

Y

Filter if Turbid

Acidify with H2SOa

Y Y
Dilute to 1000 mL Add Osmic Acid and Ferroin
0.1 M Caeric Sulfate
Y \

Analyte Titration (Iron II)

Weigh Iron(ll) Sample

\ 4

Titrate with Ceric Sulfate Solution

Dissolve in H20 and H2S0a4

Y

Endpoint: Pink to Pale Blue

Standardize

4

Y

Add Ferroin Indicator

d Titrant
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Titrate with Standardized Ceric Sulfate

Y
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Titration Reaction Indicator Reaction (Ferroin)

Ce** (Titrant) Excess Ce** at Endpoint

Reduction

Fe2* (Analyte) Ce3* (Product) [Fe(phen)s]?* (Red)

Oxidation Oxidation by excess Ce*+

Fe3+ (Product) [Fe(phen)s]3* (Pale Blue)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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